Cas no 1396885-15-6 (N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-2-(methylsulfanyl)phenylethanediamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-2-(methylsulfanyl)phenylethanediamide
• CAS No: 1396885-15-6
• MF: C₁₉H₂₀N₂O₅S
• MW: 388.437503814697
• CID: 5972238
• PubChem ID: 71781943
• Update Time: 2025-10-19

N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-2-(methylsulfanyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-2-(methylsulfanyl)phenylethanediamide
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide
• N1-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-N2-(2-(methylthio)phenyl)oxalamide
• 1396885-15-6
• N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-N'-(2-methylsulfanylphenyl)oxamide
• F5857-3344
• AKOS024523997
• VU0525154-1

• Inchi： 1S/C19H20N2O5S/c1-19(24,12-7-8-14-15(9-12)26-11-25-14)10-20-17(22)18(23)21-13-5-3-4-6-16(13)27-2/h3-9,24H,10-11H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key： WCWJIIBBMHIWNR-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1NC(C(NCC(C)(C1=CC=C2C(=C1)OCO2)O)=O)=O

Computed Properties

• Exact Mass: 388.10929292g/mol
• Monoisotopic Mass: 388.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-2-(methylsulfanyl)phenylethanediamide

Introduction to N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-2-(methylsulfanyl)phenylethanediamide (CAS No. 1396885-15-6)

N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-2-(methylsulfanyl)phenylethanediamide, commonly referred to by its CAS number 1396885-15-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzodioxole moiety, a methylsulfanyl group, and an ethanediamide backbone. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The structure of N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-N'-2-(methylsulfanyl)phenylethanediamide is notable for its functional groups, which contribute to its versatile reactivity and biological activity. The benzodioxole ring is a fused bicyclic structure that imparts aromatic stability and enhances the compound's ability to participate in hydrogen bonding. The presence of the methylsulfanyl group introduces sulfur-based interactions, which are crucial in many biochemical processes. Furthermore, the ethanediamide backbone provides a platform for further functionalization, enabling the compound to serve as a precursor for more complex molecules.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, condensation reactions, and oxidations. Recent studies have focused on optimizing these steps to improve yield and purity. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. Such advancements highlight the importance of green chemistry principles in modern organic synthesis.

The pharmacological properties of N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl strong>-N'-< strong>2-(methylsulfanyl)phenylethanediamide have been explored in several preclinical studies. Initial findings suggest that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory diseases. Its ability to modulate cellular signaling pathways makes it a promising candidate for drug development targeting conditions such as arthritis and neurodegenerative disorders.

Beyond its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of semiconducting polymers. Recent research has demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity without compromising mechanical integrity.

In conclusion, N-2-(< strong > ̶ ̶ ̶ ̶ ̶ -benzodioxol - yl ) - -hydroxypropyl - N ' - - ( methylsulfanyl ) phenylethanediamide ( CAS No . 1396885 -15 -6 ) is a multifaceted compound with diverse applications across chemistry , pharmacology , and materials science . Its intricate structure , coupled with recent breakthroughs in synthetic methods and biological evaluations , underscores its potential as a valuable tool in both academic research and industrial innovation . As research continues to unfold , this compound is poised to contribute significantly to the advancement of science and technology .